Cas no 63868-45-1 (Morphinan-6-ol,4,5-epoxy-3-(methoxymethoxy)-17-methyl-, (5a,6a)- (9CI))

• Product Name: Morphinan-6-ol,4,5-epoxy-3-(methoxymethoxy)-17-methyl-, (5a,6a)- (9CI)
• CAS No: 63868-45-1
• MF: C₁₉H₂₅NO₄
• MW: 331.40610575676
• CID: 510386
• PubChem ID: 5745818
• Update Time: 2025-04-19

Morphinan-6-ol,4,5-epoxy-3-(methoxymethoxy)-17-methyl-, (5a,6a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Morphinan-6-ol,4,5-epoxy-3-(methoxymethoxy)-17-methyl-, (5a,6a)- (9CI)
• (4R,4aR,7S,7aR,12bS)-9-(methoxymethoxy)-3-methyl-2,4,4a,5,6,7,7a,13-octahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-ol

• Inchi： 1S/C19H25NO4/c1-20-8-7-19-12-4-5-14(21)18(19)24-17-15(23-10-22-2)6-3-11(16(17)19)9-13(12)20/h3,6,12-14,18,21H,4-5,7-10H2,1-2H3/t12-,13+,14-,18-,19-/m0/s1
• InChI Key： FCYQIDFMSYIAEB-LEPYJNQMSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@H]5CC[C@@H]([C@H]1[C@@]5(C=32)CCN4C)O)OCOC

Computed Properties

• Exact Mass: 331.17845
• Monoisotopic Mass: 331.178358
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 2.1

Experimental Properties

• Density: 1.31
• Boiling Point: 493.1°Cat760mmHg
• Flash Point: 252°C
• Refractive Index: 1.628
• PSA: 51.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans